Cas no 774239-61-1 (Benzaldehyde, 4-[[(2-oxoethyl)amino]methyl]-)

• Product Name: Benzaldehyde, 4-[[(2-oxoethyl)amino]methyl]-
• CAS No: 774239-61-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1784396
• PubChem ID: 86004055
• Update Time: 2025-04-21

Benzaldehyde, 4-[[(2-oxoethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[[(2-oxoethyl)amino]methyl]-
• 4-[[(2-Oxoethyl)amino]methyl]benzaldehyde
• 774239-61-1
• DB-380216

• Inchi： 1S/C10H11NO2/c12-6-5-11-7-9-1-3-10(8-13)4-2-9/h1-4,6,8,11H,5,7H2
• InChI Key： FBNZFTLGMJTPDL-UHFFFAOYSA-N
• SMILES： O=CCNCC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17